N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H23N3O/c1-5-17-10-6-7-12-20(17)24-16(4)18(13-22-24)21(25)23-19-11-8-9-14(2)15(19)3/h6-13H,5H2,1-4H3,(H,23,25)
• InChI Key: LZTGXPJUVIFVTG-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=CC=CC(=C3C)C)C

Description

N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as DIM-Et-Pyrazole-NO, is a chemical compound with potential biomedical applications. The compound has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO involves the activation of the soluble guanylate cyclase (sGC) enzyme. This enzyme is responsible for the synthesis of cyclic guanosine monophosphate (cGMP), which is a second messenger molecule that plays a crucial role in various physiological processes. The activation of sGC by N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO leads to an increase in cGMP levels, which in turn activates various downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO have been studied in detail. The compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It also has anti-tumor effects by inducing apoptosis in cancer cells. In addition, N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO in lab experiments is its specificity towards sGC. This allows researchers to study the downstream effects of cGMP without interference from other signaling pathways. However, one of the limitations of using N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO is its instability in aqueous solutions. This can lead to difficulties in preparing the compound for experiments.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anti-inflammatory agent for the treatment of various inflammatory diseases. Finally, the development of more stable analogs of N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO could lead to improved pharmacological properties and wider applications in biomedical research.
Conclusion:
In conclusion, N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO is a chemical compound with potential biomedical applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO has been reported in various research papers. One of the methods involves the reaction of 2,3-dimethylphenylhydrazine and 2-ethylphenyl isocyanate in the presence of a base to form the corresponding pyrazole. This pyrazole is then treated with nitric oxide to form the final product, N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO. The yield of the product is reported to be around 70%.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamideole-NO has been extensively studied for its potential biomedical applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. The compound has been tested in various in vitro and in vivo models, and its potential as a therapeutic agent has been demonstrated.